Cas no 1257552-51-4 (N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide
• CAS No: 1257552-51-4
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6309296
• PubChem ID: 47728466
• Update Time: 2025-05-21

N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide
• 1257552-51-4
• AKOS024652190
• N-((5-methylisoxazol-3-yl)methyl)-3,3-diphenylpropanamide
• F2493-2230
• N-[(5-methyl-1,2-oxazol-3-yl)methyl]-3,3-diphenylpropanamide
• SR-01000913194-1
• SR-01000913194

• Inchi： 1S/C20H20N2O2/c1-15-12-18(22-24-15)14-21-20(23)13-19(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-12,19H,13-14H2,1H3,(H,21,23)
• InChI Key： GQTKTEMDPSJGGU-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)C1C=CC=CC=1)NCC1C=C(C)ON=1

Computed Properties

• Exact Mass: 320.152
• Monoisotopic Mass: 320.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 3.3

Additional information on N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide (CAS No. 1257552-51-4)

N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide (CAS No. 1257552-51-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1257552-51-4, features a 1,2-oxazole (isoxazole) ring substituted with a methyl group at the 5-position, coupled with a 3,3-diphenylpropanamide moiety. Its molecular formula is C20H20N2O2, and it exhibits a molecular weight of 320.39 g/mol. Researchers are particularly interested in its role as a potential intermediate in the synthesis of bioactive molecules, including kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

The compound's oxazole ring is a key structural feature, contributing to its stability and reactivity. Oxazole derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the diphenylpropanamide group further enhances its potential as a scaffold for drug discovery. Recent studies have explored its utility in medicinal chemistry, particularly in the design of small-molecule therapeutics targeting metabolic disorders and neurodegenerative diseases. This aligns with current trends in precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

From a synthetic perspective, N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide can be prepared via multi-step organic reactions, including amide coupling and cyclization strategies. Its purity and characterization are typically confirmed using advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound meets the stringent quality standards required for research and development.

In the context of drug discovery, this compound has been investigated for its potential to modulate specific enzyme pathways and receptor interactions. For instance, its structural similarity to known GPCR ligands makes it a candidate for exploring new treatments for central nervous system (CNS) disorders. Additionally, its lipophilic nature suggests possible applications in blood-brain barrier penetration, a critical factor in developing neurotherapeutics.

The growing interest in N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide is also reflected in its inclusion in commercial chemical libraries for high-throughput screening. Researchers frequently search for CAS 1257552-51-4 suppliers, synthetic protocols, and biological activity data, highlighting its relevance in modern drug development pipelines. Furthermore, its potential role in personalized medicine and biomarker discovery aligns with the increasing demand for tailored therapeutic solutions.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as a hazardous substance, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper waste disposal methods. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research settings.

In summary, N-(5-methyl-1,2-oxazol-3-yl)methyl-3,3-diphenylpropanamide (CAS No. 1257552-51-4) represents a promising candidate for advancing pharmaceutical research and therapeutic innovation. Its unique structure, combined with its potential biological activities, positions it as a valuable tool for scientists exploring next-generation drugs and disease mechanisms. As the field of chemical biology continues to evolve, this compound is likely to remain a focal point for interdisciplinary research.